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Compound of Interest

Compound Name:
2-[(4-

Chlorobenzyl)sulfonyl]acetonitrile

Cat. No.: B071662 Get Quote

Essential Safety and Handling Guide for 2-[(4-
Chlorobenzyl)sulfonyl]acetonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 2-
[(4-Chlorobenzyl)sulfonyl]acetonitrile (CAS No. 175137-57-2). Adherence to these

procedures is critical for ensuring personnel safety and minimizing environmental risk in the

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
GHS Hazard Classification: 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile is classified as a

hazardous substance. The primary hazards, as identified by the Globally Harmonized System

(GHS), are outlined below.[1] It is imperative to use appropriate personal protective equipment

to mitigate these risks.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation.[1]

Required Personal Protective Equipment (PPE):

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[1]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or protective apron.[1]

Prevents skin contact that can

lead to irritation.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator should be used in

poorly ventilated areas or

when dust/aerosols may be

generated.[2]

Mitigates the risk of inhaling

the substance, which can

cause respiratory tract

irritation.[1]

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.[2]

Provides general protection

against spills and falling

objects.

Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling Procedures:
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Ventilation: Always handle 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile in a well-ventilated

area, preferably within a chemical fume hood.[1]

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[1] Do not

breathe dust or aerosols.[1]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before

breaks, and at the end of the workday.[1] Do not eat, drink, or smoke in handling areas.

Spill Prevention: Use appropriate tools and techniques to minimize the generation of dust

and prevent spills.

Storage Conditions:

Container: Keep the container tightly closed in a dry and well-ventilated place.[3]

Temperature: Store in a cool environment.

Incompatibilities: Store away from strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Protocol

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

In Case of Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.[1]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]
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Disposal Plan
All waste containing 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile must be treated as hazardous

waste.

Waste Segregation and Collection:

Collect all contaminated solids and solutions in designated, clearly labeled, and sealed

hazardous waste containers.

This compound is a halogenated organic substance and should be collected in a

"Halogenated Organic Waste" container.[4] Do not mix with non-halogenated waste.[4]

Disposal Method:

The material should be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[3]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[3]

Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[3]

Experimental Workflow: Handling and Disposal
The following diagram outlines the standard workflow for the safe handling and disposal of 2-
[(4-Chlorobenzyl)sulfonyl]acetonitrile.
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Caption: Workflow for handling and disposal of 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b071662?utm_src=pdf-body-img
https://www.benchchem.com/product/b071662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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